N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C18H17N7O2S/c1-12-15(28-23-22-12)17(26)19-7-8-25-16-14(9-21-25)18(27)24(11-20-16)10-13-5-3-2-4-6-13/h2-6,9,11H,7-8,10H2,1H3,(H,19,26)
• InChI Key: YBKJSVPJXPILGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=CC=C4
• Molecular Formula: C18H17N7O2S
• Molecular Weight: 395.4 g/mol
• CAS No.: 1207051-40-8

Description

Chemical Reactions Analysis

While the chemical reactions involving this specific compound are not detailed in the available literature, similar compounds have been synthesized and evaluated for their biological activities.

Scientific Research Applications

Anticancer Applications

A novel series of pyrazolopyrimidine derivatives has been synthesized, demonstrating cytotoxic activities against cancer cell lines, HCT-116 and MCF-7, and inhibition of 5-lipoxygenase, suggesting their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016). Similarly, another study reported the synthesis of fused and binary 1,3,4‐thiadiazoles as potential antitumor agents, highlighting the importance of the thiadiazole moiety in enhancing antitumor activity (Hamama et al., 2013).

Antimicrobial and Antifungal Properties

Research into heterocycles incorporating a thiadiazole moiety revealed their insecticidal assessment against the cotton leafworm, Spodoptera littoralis, indicating potential antimicrobial properties (Fadda et al., 2017). Furthermore, benzamide-based 5-aminopyrazoles and their fused heterocycles showed remarkable antiavian influenza virus activity, demonstrating the compound's versatility in addressing viral pathogens (Hebishy et al., 2020).

Enzyme Inhibition

The compound and its derivatives have also been investigated for their enzymatic activity, revealing a potent effect on increasing reactivity of cellobiase, an enzyme involved in the breakdown of cellulose into glucose. This suggests potential applications in biotechnology and bioenergy production (Abd & Awas, 2008).